Cas no 1018060-59-7 (4-hydroxyquinoline-3,6-dicarboxylic acid)

• Product Name: 4-hydroxyquinoline-3,6-dicarboxylic acid
• CAS No: 1018060-59-7
• MF: C₁₁H₇NO₅
• MW: 233.176983118057
• CID: 6010601
• PubChem ID: 718160
• Update Time: 2024-01-16

4-hydroxyquinoline-3,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-quinoline-3,6-dicarboxylic acid
• 4-oxo-1H-quinoline-3,6-dicarboxylic acid
• 3,6-Quinolinedicarboxylic acid, 4-hydroxy-
• 4-Hydroxyquinoline-3,6-dicarboxylicacid
• AKOS000272151
• Oprea1_334996
• 4-Hydroxyquinoline-3,6-dicarboxylic acid
• VS-10768
• CHEMBL217540
• AKOS000273157
• 4-Oxo-1,4-dihydroquinoline-3,6-dicarboxylic acid
• 1018060-59-7
• CS-0325470
• CCG-105913
• F3095-2074
• BB 0218970
• SCHEMBL18589545
• MFCD01847820
• SB71765
• 4-hydroxyquinoline-3,6-dicarboxylic acid

• Inchi： 1S/C11H7NO5/c13-9-6-3-5(10(14)15)1-2-8(6)12-4-7(9)11(16)17/h1-4H,(H,12,13)(H,14,15)(H,16,17)
• InChI Key： RRVYECNSCSEVEW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(O)=O)=CC=2)C(O)=C(C(O)=O)C=1

Computed Properties

• Exact Mass: 233.03242232g/mol
• Monoisotopic Mass: 233.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 494.1±45.0 °C at 760 mmHg
• Flash Point: 252.6±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• pka: 0.60±0.30(Predicted)

4-hydroxyquinoline-3,6-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids